Cas no 221526-58-5 (Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-)
221526-58-5 structure
Product Name:Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-
CAS No:221526-58-5
MF:C40H62O16
MW:798.910694599152
CID:288171
Update Time:2024-03-01
Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)- Chemical and Physical Properties
Names and Identifiers
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- Dumoside
- 4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-
- Pregn-5-ene-20-carboxylic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-16-hydroxy-, γ-lactone, (3β,16β,20S)-
- Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-
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- Inchi: 1S/C40H62O16/c1-15-25-23(53-35(15)49)13-22-20-7-6-18-12-19(8-10-39(18,4)21(20)9-11-40(22,25)5)52-38-34(56-37-31(47)29(45)27(43)17(3)51-37)32(48)33(24(14-41)54-38)55-36-30(46)28(44)26(42)16(2)50-36/h6,15-17,19-34,36-38,41-48H,7-14H2,1-5H3
- InChI Key: DITLNCLWUCYKIJ-UHFFFAOYSA-N
- SMILES: CC1C(=O)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(OC1C(OC3C(O)C(O)C(O)C(C)O3)C(O)C(OC3C(O)C(O)C(O)C(C)O3)C(CO)O1)C2
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 56
- XLogP3: 1.386
Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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